Cas no 2171548-15-3 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171548-15-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6470963
• PubChem ID: 165803535
• Update Time: 2025-06-07

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid
• 2171548-15-3
• EN300-1547347
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-8-23(24(30)28-16-27(25(31)32)13-7-14-34-17-27)29-26(33)35-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QJJIPNWVGXXNCO-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171548-15-3)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid, identified by its CAS number 2171548-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked to an amino acid derivative via an amide bond. The presence of an oxane ring further enhances its structural complexity, making it a subject of interest for researchers exploring novel synthetic pathways and biological applications.

The fluorene component in this molecule is particularly noteworthy due to its stability and fluorescence properties, which make it valuable in various biochemical assays and imaging techniques. The methoxycarbonyl group attached to the amino group introduces a protective function, allowing for controlled release mechanisms in drug delivery systems. Additionally, the pentanamidomethyl side chain contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in medicinal chemistry have highlighted the potential of such multifunctional compounds in addressing complex diseases. The oxane-3-carboxylic acid moiety serves as a versatile scaffold for further chemical modifications, enabling the design of derivatives with tailored biological activities. This adaptability has positioned 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid as a promising candidate for therapeutic intervention.

In the realm of drug discovery, the synthesis of this compound exemplifies the growing trend toward incorporating heterocyclic structures into drug candidates. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological targets in unique ways. The fluorene moiety, in particular, has been extensively studied for its role in enhancing drug stability and improving pharmacokinetic profiles. This has led to its incorporation into numerous clinical candidates and marketed drugs.

The amide bond within this molecule is another key feature that contributes to its pharmacological potential. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which are essential for receptor binding and enzyme inhibition. The specific arrangement of atoms in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid allows for precise interactions with biological targets, making it a valuable tool for structure-based drug design.

Current research in this area is focused on leveraging computational methods to predict and optimize the biological activity of such compounds. Molecular modeling techniques have been instrumental in understanding how structural modifications influence binding affinity and selectivity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The oxane ring present in this molecule adds another layer of complexity, offering opportunities for unique chemical reactions and functionalization strategies. Oxanes are known for their stability under various conditions, making them suitable for long-term storage and transport. This stability is particularly important in pharmaceutical applications where maintaining the integrity of active ingredients is paramount.

One of the most exciting aspects of working with 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid is its potential as a building block for larger molecular architectures. By appending different functional groups or linking it to other bioactive moieties, researchers can create novel compounds with enhanced therapeutic properties. This modular approach to drug design aligns well with modern trends toward personalized medicine and targeted therapies.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical research. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and flow chemistry are being explored to achieve these goals, ensuring that future drug development is both efficient and eco-friendly.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171548-15-3) represents a significant advancement in medicinal chemistry. Its complex structure, combined with its versatile biological properties, makes it a valuable asset in the search for new therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.